N-Methyl-5-(methylsulfanyl)-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide

• CAS No.: 61516-00-5
• Molecular Formula: C5H7N3O2S2
• Molecular Weight: 205.3 g/mol
• IUPAC Name: N-methyl-5-methylsulfanyl-3-oxo-1,2,4-thiadiazole-2-carboxamide
• InChI: InChI=1S/C5H7N3O2S2/c1-6-3(9)8-4(10)7-5(11-2)12-8/h1-2H3,(H,6,9)
• InChI Key: IAMBNENBEBAONB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)N1C(=O)N=C(S1)SC

Description

N-Methyl-5-(methylsulfanyl)-3-oxo-1,2,4-thiadiazole-2(3H)-carboxamide is a useful research compound. Its molecular formula is C5H7N3O2S2 and its molecular weight is 205.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.1 ml of triethylamine and 5 ml of methyl isocyanate were added to a solution of 7.5 g of 3-hydroxy-5-methylthio-1,2,4-thiadiazole in 50 ml of tetrahydrofuran and after stirring at 20° C for 3 hours, 25 ml of isopropyl ether were added. The mixture was vacuum filtered and the recovered crystals were washed, dried and crystallized from acetone to obtain 5.2 g of 2-(N-methylcarbamoyl)-5-methylthio-1,2,4-thiadiazole-3-one melting at 144° C.